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Compound of Interest

Compound Name: Dimethyl octadecanedioate

CAS No.: 1472-93-1

Cat. No.: B074464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl octadecanedioate (DMOM) is the dimethyl ester of the C18 saturated dicarboxylic

acid, octadecanedioic acid. With the molecular formula C20H38O4, this diester presents as a

white crystalline powder at room temperature.[1][2] Its long aliphatic chain and terminal ester

functionalities impart properties that make it a compound of interest across various scientific

and industrial domains, including the biomedical, cosmetic, polymer, and lubricant industries.[2]

[3] This technical guide provides a comprehensive overview of the known physicochemical

properties, synthesis, and potential research applications of Dimethyl octadecanedioate,

highlighting areas ripe for further investigation. While direct biological and performance data is

limited in publicly accessible literature, this document aims to equip researchers with the

foundational knowledge and general experimental frameworks to explore the utility of this

versatile molecule.
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A summary of the key physicochemical properties of Dimethyl octadecanedioate is presented

in Table 1. These properties are fundamental to understanding its behavior in various

formulations and systems.

Property Value Source(s)

Molecular Formula C20H38O4 [1]

Molecular Weight 342.51 g/mol [1]

CAS Number 1472-93-1 [1]

Appearance
White to almost white

crystalline powder
[1][2]

Melting Point 60 °C [1][3]

Boiling Point 207 °C at 3 mmHg [1][3]

Density 0.936 ± 0.06 g/cm³ (Predicted) [1][3]

Water Solubility 616 ng/L at 20 °C [1][3]

LogP (Predicted) 7.56 [1]

Flash Point 168.2 °C [3]

Vapor Pressure 0.001 Pa at 25 °C [1]

Synthesis of Dimethyl Octadecanedioate
Dimethyl octadecanedioate is typically synthesized via the Fischer esterification of

octadecanedioic acid with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
A detailed experimental protocol for the synthesis of Dimethyl octadecanedioate is as follows:

Reaction Setup: To a 1000 mL flask, add octadecanedioic acid (20.5 g, 63.7 mmol, 1.0 eq.)

and 600 mL of methanol.

Catalysis: Add 10 drops of concentrated sulfuric acid to the mixture.
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Reflux: Stir the mixture for 16 hours under reflux. The octadecanedioic acid will dissolve

upon heating.

Crystallization: Allow the reaction mixture to cool to room temperature. The product will

crystallize as a colorless solid.

Filtration and Washing: Filter the solid product and wash it with cold methanol.

Purification: Purify the colorless solid by flash column chromatography using a hexane:ethyl

acetate (9:1) mobile phase to yield Dimethyl octadecanedioate as a colorless powder

(Expected yield: ~99%).
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Synthesis Workflow of Dimethyl Octadecanedioate.
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Potential Research Applications and Methodologies
The unique physicochemical properties of Dimethyl octadecanedioate suggest its utility in

several research and development areas.

Dermatology and Cosmetics
Dimethyl octadecanedioate is cited for its use in formulations for treating skin conditions such

as eczema, psoriasis, and dermatitis, and as an emollient and moisturizing agent in cosmetics.

[2] Its waxy texture, low toxicity, and non-comedogenic properties are advantageous in these

applications.[3]

Research Focus: A key area of research is to quantify its skin penetration, moisturizing efficacy,

and its role as a delivery vehicle for other active pharmaceutical ingredients (APIs).

General Experimental Protocol: In Vitro Skin Permeation Study

While specific data for DMOM is not readily available, a general protocol using Franz diffusion

cells can be employed:

Skin Preparation: Use excised human or animal skin, mounted on the Franz diffusion cell

with the stratum corneum facing the donor compartment.

Formulation Application: Apply a defined amount of the topical formulation containing

Dimethyl octadecanedioate to the skin surface in the donor compartment.

Receptor Fluid: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered

saline) maintained at 37°C and continuously stirred.

Sampling: At predetermined time intervals, withdraw samples from the receptor compartment

for analysis.

Quantification: Analyze the concentration of Dimethyl octadecanedioate (and any co-

formulated API) in the receptor fluid using a validated analytical method such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry

(GC-MS).
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Data Analysis: Calculate the cumulative amount of permeated substance versus time and

determine the steady-state flux and permeability coefficient.

Pharmaceutical Sciences
In the pharmaceutical industry, Dimethyl octadecanedioate is suggested as an excipient,

particularly in solid dosage forms like tablets and capsules.[3] Its high melting point and low

toxicity make it a candidate for use in drug delivery systems.[3]

Research Focus: Investigations could focus on its role as a binder, lubricant, or matrix-forming

agent in controlled-release formulations. Its compatibility with various APIs and its effect on

drug dissolution and stability would be critical areas of study.

Polymer Chemistry
As a difunctional ester, Dimethyl octadecanedioate can serve as a monomer in

polymerization reactions, particularly for the synthesis of biodegradable polyesters.[3] The

resulting polymers could have applications in biomedical devices, drug delivery systems, and

environmentally friendly plastics. It may also be used as a plasticizer to improve the flexibility

and processability of polymers.[4]

Research Focus: Research in this area would involve the synthesis and characterization of

novel polyesters derived from Dimethyl octadecanedioate. Key performance indicators would

include molecular weight, thermal properties (glass transition and melting temperatures),

mechanical strength, and biodegradation rate.

General Experimental Protocol: Polyester Synthesis via Polycondensation

Reactants: Charge a reaction vessel with Dimethyl octadecanedioate, a suitable diol (e.g.,

1,4-butanediol), and a transesterification catalyst (e.g., titanium(IV) isopropoxide).

Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) and heat the

mixture.

First Stage (Ester Interchange): Heat the reaction mixture under atmospheric pressure to a

temperature sufficient to initiate the transesterification reaction, distilling off the methanol

byproduct.
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Second Stage (Polycondensation): Gradually apply a vacuum to the system while increasing

the temperature to facilitate the removal of the diol and drive the polymerization towards

higher molecular weights.

Termination and Isolation: Once the desired viscosity is reached, cool the reactor and isolate

the resulting polyester.

Characterization: Characterize the polymer's molecular weight (Gel Permeation

Chromatography), thermal properties (Differential Scanning Calorimetry), and mechanical

properties (Tensile Testing).

Industrial Lubricants
The high thermal stability and excellent lubricity of Dimethyl octadecanedioate make it a

promising candidate as a lubricant additive.[3] It is particularly suggested for high-temperature

applications where conventional lubricants may degrade.[3]

Research Focus: The primary research goal is to evaluate its performance as a lubricant base

oil or additive. This includes assessing its effect on friction, wear, and thermal stability of

lubricating formulations.

General Experimental Protocol: Lubricant Performance Evaluation

Formulation: Prepare lubricant formulations containing varying concentrations of Dimethyl
octadecanedioate in a base oil.

Tribological Testing: Use a tribometer (e.g., a four-ball or pin-on-disk tester) to measure the

coefficient of friction and wear scar diameter under controlled load, speed, and temperature

conditions.

Thermal Stability Analysis: Employ thermogravimetric analysis (TGA) to determine the

decomposition temperature of the lubricant formulations.

Viscosity Measurement: Measure the kinematic viscosity of the formulations at different

temperatures using a viscometer.
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Surface Analysis: After tribological testing, analyze the wear surfaces of the test specimens

using techniques like scanning electron microscopy (SEM) and energy-dispersive X-ray

spectroscopy (EDS) to understand the wear mechanisms.
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Logical Relationships of Dimethyl Octadecanedioate Properties and Applications.

Safety and Handling
According to available safety data, Dimethyl octadecanedioate is not classified as a

hazardous substance.[5][6] However, standard laboratory safety practices should be followed,

including the use of personal protective equipment such as safety glasses, gloves, and a lab

coat.[6] Ensure adequate ventilation when handling the powder.[6]

Conclusion
Dimethyl octadecanedioate is a chemical compound with a range of potential applications

stemming from its favorable physicochemical properties. While its use in cosmetics,

pharmaceuticals, polymers, and lubricants is frequently cited, there is a notable absence of

detailed, publicly available research quantifying its performance and biological effects in these

areas. This guide provides a foundation of its known properties and synthesis, along with
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general experimental frameworks to encourage and facilitate further investigation. The

opportunities for novel research into the synthesis of new biomaterials, the development of

advanced drug delivery systems, and the formulation of high-performance industrial products

based on Dimethyl octadecanedioate are substantial. Future studies are critical to

substantiate its purported benefits and to fully realize its potential in these diverse fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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